Cas no 1805139-79-0 (Methyl 4-cyano-5-(difluoromethyl)nicotinate)

Methyl 4-cyano-5-(difluoromethyl)nicotinate structure
1805139-79-0 structure
Product Name:Methyl 4-cyano-5-(difluoromethyl)nicotinate
CAS No:1805139-79-0
MF:C9H6F2N2O2
MW:212.152948856354
CID:4802741
Update Time:2025-08-03

Methyl 4-cyano-5-(difluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-cyano-5-(difluoromethyl)nicotinate
    • Inchi: 1S/C9H6F2N2O2/c1-15-9(14)7-4-13-3-6(8(10)11)5(7)2-12/h3-4,8H,1H3
    • InChI Key: QGHZDHMCMNSNGQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=C(C(=O)OC)C=1C#N)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 287
  • XLogP3: 1
  • Topological Polar Surface Area: 63

Methyl 4-cyano-5-(difluoromethyl)nicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029009211-250mg
Methyl 4-cyano-5-(difluoromethyl)nicotinate
1805139-79-0 95%
250mg
$1,038.80 2022-04-01
Alichem
A029009211-1g
Methyl 4-cyano-5-(difluoromethyl)nicotinate
1805139-79-0 95%
1g
$2,750.25 2022-04-01
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